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Compound of Interest

Compound Name: Quinomycin

Cat. No.: B1172624 Get Quote

Introduction

Quinomycin A, also known as Echinomycin, is a potent antibiotic and antineoplastic agent that

belongs to the quinoxaline family of cyclic depsipeptides.[1][2][3] It exerts its biological effects

primarily through the bifunctional intercalation of DNA, leading to the inhibition of RNA

synthesis.[2][3] Recent studies have highlighted its role as a powerful inhibitor of the Hypoxia-

inducible factor-1 (HIF-1) and the Notch signaling pathway, both of which are crucial in tumor

progression and metastasis.[1][3][4][5] Due to its cytotoxic properties, extreme caution and

appropriate safety measures are necessary when handling this compound.[1] These notes

provide a detailed protocol for the preparation of Quinomycin stock solutions for use in cell

culture experiments.

Physicochemical and Handling Properties

A comprehensive summary of Quinomycin's properties is essential for accurate and safe

preparation of stock solutions. The following table outlines key quantitative data for

Quinomycin A.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1172624?utm_src=pdf-interest
https://www.benchchem.com/product/b1172624?utm_src=pdf-body
https://agscientific.com/products/antibiotics/antibiotics-p-r/quinomycin-a-5-mg.html
https://pubchem.ncbi.nlm.nih.gov/compound/Echinomycin
https://www.biomol.com/products/chemicals/antibiotics/quinomycin-a-echinomycin-actinoleukin-antibiotic-1491-antibiotic-59266-antibiotic-x-948-antibi-q1101.1
https://pubchem.ncbi.nlm.nih.gov/compound/Echinomycin
https://www.biomol.com/products/chemicals/antibiotics/quinomycin-a-echinomycin-actinoleukin-antibiotic-1491-antibiotic-59266-antibiotic-x-948-antibi-q1101.1
https://agscientific.com/products/antibiotics/antibiotics-p-r/quinomycin-a-5-mg.html
https://www.biomol.com/products/chemicals/antibiotics/quinomycin-a-echinomycin-actinoleukin-antibiotic-1491-antibiotic-59266-antibiotic-x-948-antibi-q1101.1
https://pmc.ncbi.nlm.nih.gov/articles/PMC8251518/
https://pubmed.ncbi.nlm.nih.gov/26673007/
https://agscientific.com/products/antibiotics/antibiotics-p-r/quinomycin-a-5-mg.html
https://www.benchchem.com/product/b1172624?utm_src=pdf-body
https://www.benchchem.com/product/b1172624?utm_src=pdf-body
https://www.benchchem.com/product/b1172624?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

Molecular Formula C₅₁H₆₄N₁₂O₁₂S₂ [1][6]

Molecular Weight 1101.3 g/mol [1][2][7]

Appearance White to light tan solid [3][6]

Purity >99% by HPLC [3]

Solubility

Soluble in DMSO (up to 5

mg/mL), DMF, ethanol, and

methanol. Very insoluble in

water.

[1][2][6][8]

Storage (Lyophilized) -20°C for up to 12 months [3][6]

Storage (DMSO Solution) -20°C for up to 3 months [8]

Mechanism of Action: Inhibition of the Notch Signaling Pathway

Quinomycin has been identified as a potent inhibitor of the Notch signaling pathway, which is

often dysregulated in various cancers. The binding of a Notch ligand (e.g., Jagged1, DLL1) to a

Notch receptor initiates a series of proteolytic cleavages, mediated by the γ-secretase complex.

This releases the Notch Intracellular Domain (NICD), which then translocates to the nucleus. In

the nucleus, NICD forms a complex with transcription factors to activate target genes like Hes-

1, promoting cell proliferation and survival. Quinomycin disrupts this cascade by

downregulating the expression of Notch receptors, their ligands, and components of the γ-

secretase complex, ultimately inhibiting the expression of downstream target genes.[5][9][10]
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Start: Quinomycin Powder (1 mg)

Wear Appropriate PPE
(Gloves, Lab Coat, Goggles)

Centrifuge vial to collect powder

Add 908 µL of sterile DMSO
to create a 1 mM solution

Vortex until fully dissolved

Aliquot into sterile tubes
(e.g., 20 µL portions)

Label aliquots clearly

Store at -20°C, protected from light

End: Ready-to-use 1 mM stock

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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